4-Hydroxymethyl-3-mercaptopyridine

• Molecular Formula: C6H7NOS
• Molecular Weight: 141.19 g/mol
• IUPAC Name: (3-sulfanylpyridin-4-yl)methanol
• InChI: InChI=1S/C6H7NOS/c8-4-5-1-2-7-3-6(5)9/h1-3,8-9H,4H2
• InChI Key: GQSMESDOZUWEBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1CO)S

Description

4-Hydroxymethyl-3-mercaptopyridine is a useful research compound. Its molecular formula is C6H7NOS and its molecular weight is 141.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of 3-mercaptoisonicotinic acid (1.80 g, 11.6 mmol) in dry THF (70 mL) was added slowly borane in THF (52 ml, 1M, 52 mmol) and the reaction mixture was stirred for 30 min. The solvent was evaporated under reduced pressure, methanol (40 mL) was added, and after gas evolution stopped, concentrated hydrochloric acid (3.6 mL) was added. The solution was filtered and the filtrate was evaporated to dryness. The residue was redissolved in a small volume of water, concentrated aqueous ammonia (3.6 ml) was added and the reaction mixture was evaporated to dryness. After overnight drying under vacuum, a quantitative yield of the title product was obtained, which was used for the next step without purification. 1H NMR (CD3OD) δ4.786 (s, 2H), 8.13 (d, 2H, J=6), 8.60 (d, 2H, J=6), 8.70 (s, 1H).